[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(thiophen-2-yl)acetate

• IUPAC Name: [2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl] 2-thiophen-2-ylacetate
• InChI: InChI=1S/C14H18N2O3S/c1-10(2)14(3,9-15)16-12(17)8-19-13(18)7-11-5-4-6-20-11/h4-6,10H,7-8H2,1-3H3,(H,16,17)
• InChI Key: GKPVZTSRDNNACO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C#N)NC(=O)COC(=O)CC1=CC=CS1
• Molecular Formula: C14H18N2O3S
• Molecular Weight: 294.37 g/mol
• CAS No.: 926557-12-2

Description

Synthesis Analysis

The synthesis of such compounds often involves carbamoylation, a process that forms carbamates. A variety of methods exist for this process, including the use of carbonylimidazolide in water with a nucleophile, which provides an efficient and general method for the preparation of urea, carbamates, and thiocarbamates. Other methods include the use of Si(OMe)4 as a nonmetallic regenerable reagent and DBU as a CO2 capture agent and catalyst, enabling the direct conversion of low-concentration CO2 into carbamates.